Cas no 1203234-57-4 (1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203234-57-4
• MF: C₂₀H₂₂ClN₃O₂
• MW: 371.860583782196
• CID: 6532718
• Update Time: 2025-06-10

1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• 1-(3-chlorophenyl)-3-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]urea

• Inchi： 1S/C20H22ClN3O2/c1-13(2)19(25)24-10-4-5-14-8-9-17(12-18(14)24)23-20(26)22-16-7-3-6-15(21)11-16/h3,6-9,11-13H,4-5,10H2,1-2H3,(H2,22,23,26)
• InChI Key： HTUXOLMRCYDAAM-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)=O

Additional information on 1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Research Brief on 1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS: 1203234-57-4)

Recent studies on the compound 1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS: 1203234-57-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This urea derivative has garnered attention due to its unique structural features and promising biological activities, particularly in targeting specific pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo studies. Research indicates that it acts as a potent inhibitor of key signaling molecules, such as protein kinases, which play a critical role in cell proliferation and survival. Structural-activity relationship (SAR) studies have further optimized its efficacy and selectivity, making it a candidate for further preclinical development.

One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where the compound demonstrated high affinity and specificity towards its target, with an IC50 value in the nanomolar range. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its transition into clinical trials.

In addition to its therapeutic potential, the synthesis and scalability of 1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea have been explored. Recent advancements in synthetic methodologies have enabled the production of this compound in high yield and purity, addressing previous challenges related to its complex structure. These developments are crucial for ensuring a consistent supply for further research and potential commercialization.

Despite these promising results, challenges remain, particularly in understanding the compound's long-term safety profile and potential off-target effects. Ongoing studies are focused on comprehensive toxicological evaluations and the exploration of its therapeutic window. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 1-(3-chlorophenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea represents a promising candidate in the pipeline of new chemical entities for treating diseases with high unmet medical needs. Its unique pharmacological profile and recent advancements in synthesis and characterization underscore its potential as a valuable asset in the field of chemical biology and drug discovery.